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A Review of Current Knowledge and Potential Applications
Audience: Researchers, scientists, and drug development professionals.
Introduction

2-(DiMethylphosphoryl)benzenamine, also known as (2-Aminophenyl)dimethylphosphine
oxide, is an organophosphorus compound with the chemical formula CsH12NOP. While
primarily documented as a key intermediate in pharmaceutical synthesis and for the production
of organic pigments, its molecular structure suggests potential applications within the broader
field of materials science. This document summarizes the available information on 2-
(DiMethylphosphoryl)benzenamine and outlines potential, though not yet extensively
documented, applications in materials science based on the properties of analogous
compounds.

Chemical and Physical Properties

A summary of the known properties of 2-(DiMethylphosphoryl)benzenamine is presented in
Table 1. This data is compiled from various chemical suppliers and databases.

Table 1: Physicochemical Properties of 2-(DiMethylphosphoryl)benzenamine
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Property Value

CAS Number 1197953-47-1

Molecular Formula CsH12NOP

Molecular Weight 169.16 g/mol

Appearance White to light yellow or red powder/crystal
Purity Typically >98% (HPLC)

Storage Conditions Room temperature, sealed in a dry, dark place

Potential Applications in Materials Science

While specific research detailing the use of 2-(DiMethylphosphoryl)benzenamine in materials
science is limited, its chemical structure, featuring both a phosphine oxide group and an aniline
moiety, suggests its potential utility in several areas. The phosphine oxide group is a strong
hydrogen bond acceptor and possesses a polar P=0 bond, which can be beneficial for creating
materials with specific electronic properties. The aniline group provides a site for further
functionalization or can act as a coordinating agent.

Ligand in Homogeneous Catalysis

The presence of both a phosphorus and a nitrogen atom allows 2-
(DiMethylphosphoryl)benzenamine to potentially act as a bidentate or monodentate ligand
for transition metals. Palladium complexes, in particular, are widely used in cross-coupling
reactions. While no specific catalytic data for this ligand is available, related aminophosphine
and phosphine oxide ligands have been successfully employed in catalysis.

Logical Workflow for Catalyst Development:
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Ligand & Complex Synthesis
Palladium Precursor
(e.g., Pd(OAc)2)
2-(DiMethylphosphoryl)benzenamine Pd-Ligand Complex
-

Catalytic Reaction Performance Analysis

Aryl Halide + Cross-Coupling Reaction
Coupling Partner (e.g., Suzuki, Heck)

Yield, TON, TOF

(Cooal] FiEliE: Determination

Cathode Start: Reactants in DMF

L 2-lodoaniline .
Electron Injection Layer Dimethylphosphine oxide Palladium Acetate
! Xantphos
Potassium phosphate

Electron Transport Layer
(Potential role for a
functionalized derivative)

Heat to 150°C for 3h

Emissive Layer
Cool, Evaporate Solvent,
DCM/Water Extraction

Hole Transport Layer

L/ Column Chromatography
(EtOAc/MeOH 10:1)

Hole Injection Layer

Final Product:

Anode (ITO) 2-(DiMethylphosphoryl)benzenamine
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 To cite this document: BenchChem. [Application Notes and Protocols for 2-
(DiMethylphosphoryl)benzenamine in Materials Science]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b598628#application-of-2-
dimethylphosphoryl-benzenamine-in-materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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